Diethyl (1-methyl-3-oxocyclohexyl)phosphonate
Cat. No. B8613888
Key on ui cas rn:
67492-99-3
M. Wt: 248.26 g/mol
InChI Key: HIYWEPSPWZDGBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04208344
Procedure details
Diethyl 1-methyl-5-oxocyclohexanephosphonate (B.Pt. 130°-2°/0.8 mm) was prepared by the base catalysed addition of diethylphosphite to 3-methyl-2-cyclohexen-1-one. Hydrolysis of this ester with concentrated HCl gave 1-methyl-5-oxocyclohexanephosphonic acid as a viscous oil.
[Compound]
Name
ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][P:4]([O-:8])[O:5][CH2:6][CH3:7])[CH3:2].[CH3:9][C:10]1[CH2:15][CH2:14][CH2:13][C:12](=[O:16])[CH:11]=1.Cl>>[CH3:9][C:10]1([P:4]([O:5][CH2:6][CH3:7])(=[O:8])[O:3][CH2:1][CH3:2])[CH2:11][C:12](=[O:16])[CH2:13][CH2:14][CH2:15]1.[CH3:9][C:10]1([P:4]([OH:3])(=[O:5])[OH:8])[CH2:11][C:12](=[O:16])[CH2:13][CH2:14][CH2:15]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)OP(OCC)[O-]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC1=CC(CCC1)=O
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Step Two
[Compound]
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Name
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ester
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1(CCCC(C1)=O)P(OCC)(=O)OCC
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Name
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Type
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product
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Smiles
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CC1(CCCC(C1)=O)P(O)(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
